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Compound of Interest

Compound Name: (R)-AAL

Cat. No.: B1666459 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the physicochemical properties of a compound is fundamental to its development and

application. This guide provides a comprehensive overview of the core physicochemical

characteristics of (R)-AAL, also known as (R)-2-Amino-2-methyl-4-[4-(heptyloxy)phenyl]butan-

1-ol.

(R)-AAL is a FTY720 (fingolimod) analog and a potent sphingosine 1-phosphate (S1P)

receptor agonist. Its activity is mediated by phosphorylation via sphingosine kinase 2 (SphK2),

making it a subject of interest in immunological and related therapeutic areas.

Core Physicochemical Data
A summary of the key quantitative physicochemical properties of (R)-AAL is presented in the

table below for easy reference and comparison.
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Property Value Source

Molecular Formula C18H31NO2

Molecular Weight 293.44 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility DMSO: 2 mg/mL, clear

Storage Temperature 2-8°C

SMILES String

C--INVALID-LINK--

(CO)CCC1=CC=C(C=C1)OCC

CCCCC

InChI Key
ITJCKQTXCLGXHE-

GOSISDBHSA-N

Experimental Protocols
Detailed methodologies for the determination of key physicochemical parameters are crucial for

reproducibility and validation of results. While specific experimental protocols for (R)-AAL are

not extensively published in publicly available literature, standard methods for determining

properties such as solubility and purity are outlined below.

Determination of Solubility
The solubility of (R)-AAL in Dimethyl Sulfoxide (DMSO) can be determined using a standard

saturation shake-flask method.

Workflow for Solubility Determination
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Workflow for Solubility Determination

Weigh excess (R)-AAL powder

Add to a known volume of DMSO

Agitate at a constant temperature (e.g., 25°C) for a set time (e.g., 24h)

Centrifuge to separate undissolved solid

Extract a clear aliquot of the supernatant

Quantify the concentration of (R)-AAL in the aliquot (e.g., via HPLC-UV)

Determine solubility (mg/mL or mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for determining the solubility of a compound.

Purity Analysis via High-Performance Liquid
Chromatography (HPLC)
The purity of (R)-AAL is typically assessed using reverse-phase HPLC with UV detection.
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General HPLC Protocol for Purity Assessment

HPLC Purity Analysis Workflow

Prepare a standard solution of (R)-AAL of known concentration

Inject standard and sample solutions

Prepare the sample solution of (R)-AAL Set up HPLC system (e.g., C18 column, mobile phase gradient, UV detector)

Analyze the resulting chromatograms

Calculate purity based on the area of the main peak relative to total peak area

Click to download full resolution via product page

Caption: A standard workflow for assessing the purity of a chemical compound using HPLC.

Biochemical Activity and Signaling
(R)-AAL functions as a sphingosine 1-phosphate (S1P) receptor agonist after being

phosphorylated by sphingosine kinase 2 (SphK2). This phosphorylation is a critical step for its

biological activity. The phosphorylated form of (R)-AAL then binds to S1P receptors, leading to

downstream signaling events.

Signaling Pathway Activation of (R)-AAL
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Activation and Signaling of (R)-AAL
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Click to download full resolution via product page

Caption: The intracellular activation of (R)-AAL and its subsequent signaling cascade.

This guide provides a foundational understanding of the physicochemical properties of (R)-
AAL. Further research into properties such as pKa, logP, and stability under various conditions

would provide a more complete profile for drug development purposes.

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of (R)-AAL]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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